5-Bromo-3-(trifluoromethyl)pyridin-2-amine

• IUPAC Name: 5-bromo-3-(trifluoromethyl)pyridin-2-amine
• InChI: InChI=1S/C6H4BrF3N2/c7-3-1-4(6(8,9)10)5(11)12-2-3/h1-2H,(H2,11,12)
• InChI Key: QUYZBNHTYCLZLW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1C(F)(F)F)N)Br
• Molecular Formula: C6H4BrF3N2
• DSSTOX Substance ID: DTXSID50608373
• Molecular Weight: 241.01 g/mol
• CAS No.: 79456-34-1

Description

5-Bromo-3-(trifluoromethyl)pyridin-2-amine, commonly referred to as 5-Bromo-3-TFMP, is an organic compound that has recently been of great interest in the field of scientific research. 5-Bromo-3-TFMP is an aromatic heterocyclic compound, containing a nitrogen atom, a bromine atom, and three fluorine atoms. Due to its versatile reactivity and its ability to form strong covalent bonds, 5-Bromo-3-TFMP is a useful tool for a variety of laboratory applications.

Scientific Research Applications

Synthesis of Functionalized Pyrroles and Enaminones

5-Bromo-1,1,1-trifluoro-4-methoxypent-3-en-2-one, a compound related to 5-Bromo-3-(trifluoromethyl)pyridin-2-amine, has been utilized in the synthesis of functionalized pyrroles and β-enaminones. This involves a selective reaction with primary aliphatic amines under controlled conditions (Zanatta et al., 2021).

Deprotonative Functionalization in Organic Synthesis

The compound is used in the deprotonative functionalization of pyridine derivatives with aldehydes. This process, using an amide base generated in situ, efficiently reacts pyridine substrates with various aldehydes under ambient conditions, demonstrating its versatility in organic synthesis (Shigeno et al., 2019).

Development of Pyrazolo[1,5-a]pyrimidines

A significant application is in the synthesis of 3,5-disubstituted 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidines. These compounds are synthesized using a SNAr type reaction and Suzuki–Miyaura cross-coupling, demonstrating the compound's utility in creating a diverse library of pyrazolo[1,5-a]pyrimidines (Jismy et al., 2020).

Catalytic Efficiencies in Amination Reactions

It is used in the amination of 2-bromopyridine and its fluorine-containing derivatives with (1-adamantyl)methanamine and 2-(1-adamantyloxy)ethanamine. This process explores the catalytic efficiencies of palladium(0) and copper(I) complexes in preparing corresponding N-pyridyl derivatives, demonstrating its role in enhancing reaction efficiencies (Lyakhovich et al., 2019).

Construction of Polyheterocyclic Ring Systems

3-Amino-5-bromo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine, a derivative, is used as a precursor in constructing new polyheterocyclic ring systems. This compound reacts with various agents to form multiple derivatives, showcasing its potential in synthesizing complex heterocyclic compounds (Abdel‐Latif et al., 2019).

Crystal Structure Analysis

The crystal structure of 5-(trifluoromethyl)picolinic acid monohydrate, a related compound, reveals a water-bridged hydrogen-bonding network. This study highlights the structural analysis capabilities of such compounds in crystallography (Ye & Tanski, 2020).

Safety and Hazards

The compound has been classified as Acute Tox. 3 Oral. The hazard statements include H301. The precautionary statements include P301 + P310. It should be stored in a dark place, in an inert atmosphere, at room temperature.

Synthesis routes and methods I

Procedure details

To a solution of 3-trifluoromethyl-pyridin-2-ylamine (16.21 g, 100 mmol) in acetonitrile (300 mL) at 5° C. was added NBS (17.8 g, 100 mmol) and the mixture was stirred at 23° C. for 1 h. Poured onto ice and sat. NaHCO3 soln., extracted with EtOAc, washed with brine, dried over Na2SO4. Removal of the solvent in vacuum left a yellow solid. Silica gel & cotton wool column filtratation with DCM gave the product as a yellow solid (23.71 g, 98%). MS (ISP) 240.1 [(M+H)+].

Synthesis routes and methods II

Procedure details

To a solution of 3-trifluoromethyl-pyridin-2-ylamine (Fluorochem Ltd., Derbyshire, United Kingdom, 5.37 g, 32.8 mmol) in 100 ml of dry CH3CN under argon were added N-bromosuccinimide (6.45 g, 36.2 mmol) in 4 equal portions over a period of 1 h at 0-5° C. The cooling bath was removed and stirring was continued for 3 h. The solvent was evaporated under vacuum, then the residue was dissolved in EtOAc and washed with water and brine. The organic layer was dried over Na2SO4 and evaporated to give the title compound as a orange oil. (M+H=239; 241).

Synthesis routes and methods III

Procedure details

2-amino-3-trifluoromethylpyridine (0.980 g, 5.92 mmol) is dissolved in CHCl3 (7 ml) and AcOH (5 ml). The reaction mixture is cooled to 0-10° C. (ice-bath) and bromine (0.424 ml, 8.3 mmol) dissolved in CHCl3 is slowly added drop wise. The reaction mixture is stirred at this temperature for 1 hour then allowed to warm room temperature. The solvents are removed in vacuo and the residue is dissolved in EtOAc washing with saturated NaHCO3. The organic portion is dried over MgSO4, filtered and concentrated to afford the title compound.